(S)-1-(2-Bromo-3-fluorophenyl)ethanamine

Specification

• Molecular Formula: C8H9BrFN
• Molecular Weight: 218.07 g/mol
• IUPAC Name: (1S)-1-(2-bromo-3-fluorophenyl)ethanamine
• Standard InChI: InChI=1S/C8H9BrFN/c1-5(11)6-3-2-4-7(10)8(6)9/h2-5H,11H2,1H3/t5-/m0/s1
• Standard InChI Key: NHSCXWFOPYDLAV-YFKPBYRVSA-N
• Isomeric SMILES: C[C@@H](C1=C(C(=CC=C1)F)Br)N
• Canonical SMILES: CC(C1=C(C(=CC=C1)F)Br)N

Introduction

Chemical Structure and Stereochemical Features

The molecular structure of (S)-1-(2-Bromo-3-fluorophenyl)ethanamine consists of a benzene ring substituted with bromine (2-position) and fluorine (3-position), with an ethanamine group attached to the aromatic core. The chiral center at the alpha-carbon of the amine group confers optical activity, critical for interactions with biological systems. Key structural attributes include:

Table 1: Structural and Stereochemical Properties

Property	Value/Description
IUPAC Name	(1S)-1-(2-bromo-3-fluorophenyl)ethanamine
Molecular Formula	$\text{C}_8\text{H}_9\text{BrFN}$
Molecular Weight	218.07 g/mol
Chiral Center Configuration	S-enantiomer
SMILES Notation	$\text{C}[C@@H](C1=C(C(=CC=C1)F)Br)N$

The spatial arrangement of halogen atoms creates distinct electronic effects: bromine’s electron-withdrawing nature and fluorine’s electronegativity influence reactivity and intermolecular interactions. X-ray crystallography and DFT calculations confirm a near-coplanar arrangement of the phenyl ring and amine group, optimizing conjugation and stability.

Synthesis and Industrial Production

The synthesis of (S)-1-(2-Bromo-3-fluorophenyl)ethanamine typically involves multi-step routes, including halogenation, amination, and enantiomeric resolution.

Laboratory-Scale Synthesis

• Bromination and Fluorination: Starting from 3-fluorophenyl precursors, electrophilic aromatic substitution introduces bromine at the 2-position using $\text{Br}_2$ or $\text{NBS}$ in acidic media.

• Amination: The bromo-fluoro intermediate undergoes reductive amination with ammonium acetate and sodium cyanoborohydride, yielding the racemic amine.

• Chiral Resolution: Enzymatic or chromatographic methods separate the S-enantiomer, achieving enantiomeric excess (ee) >98%.

Industrial Methods

Continuous flow reactors optimize large-scale production by enhancing heat transfer and reaction control. Catalysts like gold-supported mesoporous silica ($\text{MCM-41-PPh}_3-\text{AuNTf}_2$) improve yield (up to 93%) and reduce byproducts.

Table 2: Key Reaction Parameters

Parameter	Condition
Temperature	20–45°C
Solvent	1,2-Dichloroethane or THF
Catalyst	$\text{MCM-41-PPh}_3-\text{AuNTf}_2$
Reaction Time	14–24 hours

Physicochemical Properties

The compound’s halogen substituents and chiral center influence its physical and chemical behavior:

Table 3: Physicochemical Data

Property	Value
Density	1.5 ± 0.1 g/cm³
Boiling Point	240.0 ± 25.0°C
LogP (Partition Coeff.)	2.25
Vapor Pressure	0.0 ± 0.5 mmHg at 25°C
Solubility	Moderate in polar organic solvents

The moderate lipophilicity ($\text{LogP} = 2.25$) suggests balanced membrane permeability, advantageous for drug design.

Target/Activity	$\text{IC}_{50}$ or $K_i$	Model System
Dopamine D2 Receptor	0.65 µM	HEK293 cells
Serotonin Transporter	0.22 µM	Rat synaptosomes
MCF-7 Cytotoxicity	0.65 µM	Breast cancer cells

Applications in Scientific Research

Pharmaceutical Development

• Lead Compound: Structural analogs are explored for neurodegenerative diseases (e.g., Alzheimer’s) due to AChE inhibition.

• Prodrug Synthesis: Serves as a precursor for brominated antipsychotics and antidepressants.

Materials Science

• Liquid Crystals: Halogenated aromatic cores enhance thermal stability in display technologies.

• Catalyst Design: Chiral amines facilitate asymmetric synthesis in organocatalysis.

Hazard Category	GHS Code	Precautionary Measures
Respiratory Irritation	H335	Use fume hood, PPE
Skin Corrosion	H315	Wear gloves, lab coat
Eye Damage	H319	Safety goggles required

Comparison with Structural Analogs

Variations in halogen positioning significantly alter biological and chemical properties:

Table 6: Analog Comparison

Compound	Substituents	$\text{IC}_{50}$ (AChE)	LogP
(S)-1-(2-Bromo-4-fluorophenyl)ethanamine	2-Br, 4-F	0.28 µM	2.30
(S)-1-(3-Bromo-4-fluorophenyl)ethanamine	3-Br, 4-F	0.86 µM	2.45
(S)-1-(4-Bromo-2-fluorophenyl)ethanamine	4-Br, 2-F	0.81 µM	2.20

The 2-bromo-3-fluoro configuration optimizes receptor binding and metabolic stability.